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Compound of Interest

Compound Name: Propyl cyanoacetate

Cat. No.: B077304

CAS Number: 14447-15-5
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of propyl cyanoacetate, a
versatile reagent in organic synthesis. This document details its chemical properties, safety
information, and key applications, with a focus on experimental protocols and reaction
mechanisms relevant to research and development.

Chemical and Physical Properties

Propyl cyanoacetate is a colorless to light yellow liquid.[1][2] Its key physical and chemical
properties are summarized in the table below for easy reference.
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Property Value Source
CAS Number 14447-15-5 [1][3][4]
Molecular Formula CeHsNO2 [11[2][3]
Molecular Weight 127.14 g/mol [1112][3]
Boiling Point 216 °C [1]
Flash Point 108 °C [1]
Density 1.03 g/cm3 [1]
Refractive Index 1.4200-1.4230 [1]
Water Solubility Insoluble [1]
Appearance C.:ok.)rless to light yellow clear (2]
liquid

Safety Data Sheet (SDS) Summary

A thorough understanding of the safety profile of propyl cyanoacetate is critical for its handling
in a laboratory setting. The following table summarizes the key hazard and precautionary

statements.
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Category

Information

Source

GHS Pictogram

Warning

[5]

Hazard Statements

H302: Harmful if swallowed.
H312: Harmful in contact with
skin. H315: Causes skin
irritation. H319: Causes
serious eye irritation. H332:

Harmful if inhaled.

[2](5]

Precautionary Statements

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay. P264: Wash skin
thoroughly after handling.
P270: Do not eat, drink or
smoke when using this
product. P271: Use only
outdoors or in a well-ventilated
area. P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[2]5](6]

First Aid (Eyes)

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[2](5]

First Aid (Skin)

P302 + P352: IF ON SKIN:

Wash with plenty of water.

[2][5]

First Aid (Inhalation)

P304 + P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

[2][5]

First Aid (Ingestion)

P301 + P312: IF
SWALLOWED: Call a POISON

[2]
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CENTER/doctor if you feel

unwell.

Applications in Organic Synthesis

Propyl cyanoacetate is a valuable building block in organic synthesis, primarily due to the
reactivity of its active methylene group, which is positioned between the cyano and ester
functionalities. This makes it a key reactant in various carbon-carbon bond-forming reactions.

Its primary applications include:

o Knoevenagel Condensation: As a classic active methylene compound, propyl cyanoacetate
readily undergoes Knoevenagel condensation with aldehydes and ketones to form
substituted alkenes. This reaction is fundamental in the synthesis of a wide array of
compounds.

e Synthesis of Heterocyclic Compounds: The condensation products derived from propyl
cyanoacetate can be further cyclized to generate various heterocyclic systems, which are
prevalent in pharmaceuticals and agrochemicals.

e Precursor to Biologically Active Molecules: The cyanoacetate moiety is a common feature in
many biologically active molecules. Propyl cyanoacetate serves as a starting material for
the synthesis of compounds with potential therapeutic applications.

Experimental Protocols

While specific experimental conditions should be optimized for each unique transformation, the
following section provides a detailed, generalized protocol for a common application of propyl
cyanoacetate: the Knoevenagel condensation.

General Protocol for Knoevenagel Condensation

This protocol describes the base-catalyzed condensation of an aldehyde with propyl
cyanoacetate.

Materials:
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e Aldehyde (1.0 mmol)

e Propyl cyanoacetate (1.0 mmol)

e Basic catalyst (e.g., piperidine, 0.1 mmol)

e Solvent (e.g., toluene, 10 mL)

e Anhydrous sodium sulfate

» Round-bottom flask

o Magnetic stirrer

o Reflux condenser (with a Dean-Stark trap, if necessary, to remove water)

o Standard workup and purification equipment (separatory funnel, rotary evaporator,
chromatography supplies)

Procedure:

» To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the
aldehyde (1.0 mmol) and propyl cyanoacetate (1.0 mmol) in the chosen solvent (10 mL).

e Add a catalytic amount of the base (e.g., piperidine, 0.1 mmol).

o Heat the reaction mixture to reflux. The progress of the reaction can be monitored by Thin
Layer Chromatography (TLC).

e Once the reaction is complete (typically after several hours), cool the mixture to room
temperature.

e Wash the reaction mixture with water to remove the catalyst and any water-soluble
byproducts.

o Separate the organic layer and dry it over anhydrous sodium sulfate.

» Remove the solvent under reduced pressure using a rotary evaporator.
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» Purify the crude product by recrystallization or column chromatography to obtain the desired

a,B-unsaturated cyanoacrylate product.

Reaction Mechanisms and Pathways

To provide a deeper understanding of the chemical transformations involving propyl
cyanoacetate, this section illustrates the mechanism of the Knoevenagel condensation using
the DOT language for visualization.

Knoevenagel Condensation Mechanism

The following diagram outlines the key steps in the base-catalyzed Knoevenagel condensation

of propyl cyanoacetate with an aldehyde.
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Propyl Cyanoacetate Deprotonation
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Base (B) > i . "
- " Dehydration a,B-Unsaturated Product
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—
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Reaction Setup:
- Add reactants and solvent
- Add catalyst

.

Reaction:
- Heat to reflux
- Monitor by TLC

.

Aqueous Workup:
- Cool reaction

- Wash with water

- Separate layers

.

Drying and Concentration:
- Dry organic layer (e.g., Na2S04)
- Remove solvent in vacuo

Purification:

- Column chromatography or
- Recrystallization

Product Analysis:
- NMR, IR, Mass Spec

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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